Cas no 1246012-25-8 (6-O-trans-Cinnamoylphlorigidoside B)

• Product Name: 6-O-trans-Cinnamoylphlorigidoside B
• CAS No: 1246012-25-8
• MF: C₂₈H₃₄O₁₄
• MW: 594.561170101166
• CID: 836748
• PubChem ID: 91895354
• Update Time: 2025-04-19

6-O-trans-Cinnamoylphlorigidoside B Chemical and Physical Properties

Names and Identifiers

• 6-O-trans-Cinnamoylphlorigidoside B
• Methyl (1S,4aR,5R,7S,7aS)-7-acetoxy-1-(β-D-glucopyranosyloxy)-4a- hydroxy-7-methyl-5-{[(2E)-3-phenyl-2-propenoyl]oxy}-1,4a,5,6,7,7a -hexahydrocyclopenta[c]pyran-4-carboxylate
• 6-o-tolylhex-5-ynal
• [ "" ]
• FS-10260
• DTXSID401098719
• methyl (1S,4aR,5R,7S,7aS)-7-acetyloxy-4a-hydroxy-7-methyl-5-[(E)-3-phenylprop-2-enoyl]oxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• Methyl (1S,4aR,5R,7S,7aS)-7-(acetyloxy)-1-(I(2)-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a-hydroxy-7-methyl-5-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]cyclopenta[c]pyran-4-carboxylate
• AKOS040761219
• 1246012-25-8

• Inchi： 1S/C28H34O14/c1-14(30)42-27(2)11-18(40-19(31)10-9-15-7-5-4-6-8-15)28(36)16(24(35)37-3)13-38-26(23(27)28)41-25-22(34)21(33)20(32)17(12-29)39-25/h4-10,13,17-18,20-23,25-26,29,32-34,36H,11-12H2,1-3H3
• InChI Key： IMFOXIVSWVZHOK-UHFFFAOYSA-N
• SMILES： COC(C1C2(C(C(OC(=O)C)(CC2OC(C=CC2C=CC=CC=2)=O)C)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)O)=O

Computed Properties

• Exact Mass: 594.19500
• Monoisotopic Mass: 594.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.5±0.1 g/cm3
• Boiling Point: 759.6±60.0 °C at 760 mmHg
• Flash Point: 246.2±26.4 °C
• PSA: 207.74000
• LogP: -1.08590
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

6-O-trans-Cinnamoylphlorigidoside B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether